Cas no 103549-37-7 (Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester
• CAS No: 103549-37-7
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 213139
• PubChem ID: 145398
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-methoxy-, methyl ester
• Methyl3-methoxy-1-adamantanecarboxylate
• methyl 3-methoxyadamantane-1-carboxylate
• 103549-37-7
• DTXSID70908468
• 3-Methoxytricyclo[3.3.1.13,7decane-1-carboxylic acid, methyl ester
• 3-Methoxytricyclo(3.3.1.13,7decane-1-carboxylic acid, methyl ester

• Inchi： 1S/C13H20O3/c1-15-11(14)12-4-9-3-10(5-12)7-13(6-9,8-12)16-2/h9-10H,3-8H2,1-2H3
• InChI Key： CWOBWCDFHUNRGG-UHFFFAOYSA-N
• SMILES： O(C)C12CC3CC(C1)CC(C(=O)OC)(C3)C2

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 275.8°C at 760 mmHg
• Flash Point: 110.5°C
• Refractive Index: 1.513
• PSA: 35.53